Cas no 25657-05-0 (4-(4-Nitrophenylazo)-catechol)
4-(4-Nitrophenylazo)-catechol structure
Product Name:4-(4-Nitrophenylazo)-catechol
CAS No:25657-05-0
MF:C12H9N3O4
MW:259.217562437058
CID:913951
PubChem ID:136239698
Update Time:2025-04-19
4-(4-Nitrophenylazo)-catechol Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-Nitrophenylazo)-catechol
- 3-[2-(4-nitrophenyl)hydrazinyl]cyclohexa-3,5-diene-1,2-dione
- 4-(4-NITROBENZENEAZO)CATECHOL
- DTXSID90559193
- 25657-05-0
-
- Inchi: 1S/C12H9N3O4/c16-11-3-1-2-10(12(11)17)14-13-8-4-6-9(7-5-8)15(18)19/h1-7,16-17H/b14-13+
- InChI Key: UIACMYNBSRPTQX-BUHFOSPRSA-N
- SMILES: OC1C(=CC=CC=1/N=N/C1C=CC(=CC=1)[N+](=O)[O-])O
Computed Properties
- Exact Mass: 259.05930578g/mol
- Monoisotopic Mass: 259.05930578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 111Ų
4-(4-Nitrophenylazo)-catechol Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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